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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purity of squalene derived from two
prominent botanical sources: amaranth (Amaranthus spp.) and olive oil (Olea europaea). The
information presented herein is supported by experimental data from peer-reviewed scientific
literature to assist researchers and professionals in selecting the optimal squalene source for
their specific applications.

Executive Summary

Squalene, a triterpene with significant applications in the pharmaceutical, cosmetic, and
nutraceutical industries, is predominantly sourced from shark liver, olive oil, and amaranth.
Ethical and sustainability concerns regarding the use of shark-derived squalene have
intensified the focus on plant-based alternatives. Amaranth oil is distinguished by its
exceptionally high squalene content, ranging from 3.6% to 7.3% by weight, which is
significantly higher than that of olive oil (0.1% to 0.7%).[1][2][3] This disparity in initial
concentration influences the extraction and purification strategies and can impact the final
purity and impurity profile of the squalene product. While both sources can yield high-purity
squalene (up to 98%), the composition of their respective unsaponifiable fractions introduces
different potential impurities that must be considered.

Data Presentation: Purity and Composition
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The following tables summarize the quantitative data on squalene content, achievable purity,

and the composition of the unsaponifiable matter for both amaranth and olive oil.

Table 1: Squalene Content and Achievable Purity

Parameter Amaranth

Olive Oil Reference(s)

Squalene Content in
oil

3.6% - 7.3%

0.1% - 0.7% [1][2]

Achievable Purity (Lab
up to 98%
Scale)

up to 98.1% (from

deodorizer distillate)

Commercially Data not readily

Available Purity available

~97.5%

Table 2: Major Components of the Unsaponifiable Fraction (Potential Impurities)

Component Amaranth Oil Olive Oil Reference(s)
B-sitosterol, B-sitosterol,

Phytosterols Stigmasterol, Campesterol,
Campesterol Stigmasterol

Tocopherols (Vitamin Primarily B- and o-

E) tocopherol

Primarily a-tocopherol

Pigments -

Chlorophylls,

Carotenoids

Volatile Compounds -

Alcohols, Aldehydes,
Ketones

Experimental Protocols

Detailed methodologies for the extraction and purification of squalene from both amaranth and

olive oil are outlined below. These protocols are based on established scientific literature.

Squalene Extraction and Purification from Amaranth Oil

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b077637?utm_src=pdf-body
https://www.benchchem.com/product/b077637?utm_src=pdf-body
https://www.researchgate.net/publication/11576399_Extraction_and_Purification_of_Squalene_from_Amaranthus_Grain
https://www.researchgate.net/publication/271617698_Separation_of_squalene_and_oil_from_Amaranthus_seeds_by_supercritical_carbon_dioxide
https://www.benchchem.com/product/b077637?utm_src=pdf-body
https://www.benchchem.com/product/b077637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

This protocol describes a common laboratory method for obtaining high-purity squalene from
amaranth oil, involving saponification followed by column chromatography.

1. Oil Extraction:
o Method: Soxhlet extraction.
e Solvent: n-Hexane.

e Procedure: Ground amaranth seeds are extracted with n-hexane in a Soxhlet apparatus for a
defined period. The solvent is then evaporated under reduced pressure to yield crude
amaranth oil.

2. Saponification:

o Objective: To separate the unsaponifiable matter (containing squalene) from the saponifiable
glycerides.

o Reagents: Ethanolic potassium hydroxide (KOH) solution.

e Procedure: The crude amaranth oil is refluxed with an ethanolic KOH solution. This process
converts the triglycerides into glycerol and fatty acid salts (soap).

3. Extraction of Unsaponifiables:
e Solvent: Diethyl ether or petroleum ether.

o Procedure: After saponification, the mixture is cooled and diluted with water. The
unsaponifiable fraction is then extracted multiple times with a non-polar solvent. The solvent
fractions are combined and washed with water to remove any remaining soap and alkali. The
solvent is then evaporated to yield the unsaponifiable matter.

4. Purification by Silica Gel Column Chromatography:
» Stationary Phase: Silica gel.

» Mobile Phase: A non-polar solvent such as n-hexane.
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e Procedure: The unsaponifiable matter is dissolved in a minimal amount of the mobile phase
and loaded onto a silica gel column. The column is then eluted with the mobile phase.
Squalene, being a hydrocarbon, has a low affinity for the polar silica gel and elutes early.
Fractions are collected and analyzed (e.g., by TLC or GC) to identify those containing pure
squalene. The squalene-rich fractions are combined, and the solvent is evaporated to yield
high-purity squalene.

Squalene Extraction and Purification from Olive Oil
Deodorizer Distillate (OODD)

Olive oil deodorizer distillate, a byproduct of the olive oil refining process, is a concentrated
source of squalene. This protocol outlines a method for its purification.

1. Esterification of Free Fatty Acids (FFAS):
o Objective: To reduce the volatility of free fatty acids, which can co-distill with squalene.

e Procedure: The OODD is heated at high temperatures (e.g., 190°C) to esterify the FFAs.
This step is crucial for achieving high squalene purity in the subsequent distillation.

2. Molecular Distillation:
o Objective: To separate squalene from the less volatile components.
¢ Conditions: High vacuum (e.g., 0.05 mmHg) and elevated temperature (e.g., 230°C).

e Procedure: The esterified OODD is fed into a molecular distillation unit. Due to its lower
boiling point compared to other components like sterols and esterified fatty acids, squalene
evaporates and is collected as a distillate, resulting in a product with high squalene purity.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for squalene extraction and
purification from amaranth and olive oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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